2-Furanmethanol, 5-(ethoxymethyl)-
Overview
Description
2-Furanmethanol, 5-(ethoxymethyl)- is a chemical compound that is commonly used in scientific research due to its unique properties. This compound is a furan derivative that has been shown to have potential applications in various fields, including medicine and biochemistry.
Mechanism of Action
The mechanism of action of 2-Furanmethanol, 5-(ethoxymethyl)- is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
Studies have shown that 2-Furanmethanol, 5-(ethoxymethyl)- has various biochemical and physiological effects. It has been shown to reduce oxidative stress in cells and tissues, which can be beneficial in the treatment of various diseases. Additionally, it has been shown to have anti-inflammatory properties, which can be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Furanmethanol, 5-(ethoxymethyl)- in lab experiments is its antioxidant properties, which can be beneficial in the treatment of various diseases. Additionally, it is relatively easy to synthesize and can be used as a reagent in the synthesis of various pharmaceuticals and other organic compounds. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are various future directions for the research of 2-Furanmethanol, 5-(ethoxymethyl)-. One potential direction is to further investigate its antioxidant properties and potential applications in the treatment of various diseases. Additionally, further research could be conducted to better understand its mechanism of action and potential side effects. Finally, it could be used in the development of new pharmaceuticals and other organic compounds.
Scientific Research Applications
2-Furanmethanol, 5-(ethoxymethyl)- has been extensively researched due to its potential applications in various fields. In biochemistry, it has been shown to have antioxidant properties, which can be beneficial in the treatment of various diseases. Additionally, it has been used as a reagent in the synthesis of various pharmaceuticals and other organic compounds.
properties
IUPAC Name |
[5-(ethoxymethyl)furan-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-2-10-6-8-4-3-7(5-9)11-8/h3-4,9H,2,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWKAMVGLPNBYPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CC=C(O1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40549620 |
Source
|
| Record name | [5-(Ethoxymethyl)furan-2-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40549620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(Ethoxymethyl)furan-2-yl]methanol | |
CAS RN |
113983-97-4 |
Source
|
| Record name | [5-(Ethoxymethyl)furan-2-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40549620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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